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Compound of Interest

Compound Name:
Dimethyl 2-(thiophen-2-

ylmethyl)malonate

Cat. No.: B040989 Get Quote

A Note on Nomenclature: Initial searches for "Dimethyl 2-(thiophen-2-ylmethyl)malonate" did

not yield a direct match. However, substantial data is available for the closely related

compound, Diethyl 2-(thiophen-2-ylmethyl)malonate. This guide will focus on the latter, a

compound of interest in synthetic chemistry, particularly as an intermediate for pharmaceuticals

like Eprosartan. It is plausible that the initial query contained a common point of confusion

between the "dimethyl" and "diethyl" variants.

This technical guide provides a concise summary of the key physicochemical properties of

Diethyl 2-(thiophen-2-ylmethyl)malonate, with a primary focus on its molecular weight. The

information is presented to be of direct use to researchers, scientists, and professionals in drug

development.

Physicochemical Data Summary
The fundamental properties of Diethyl 2-(thiophen-2-ylmethyl)malonate are summarized in the

table below for quick reference and comparison.
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Property Value Source

Molecular Weight 256.32 g/mol [1][2]

Molecular Formula C12H16O4S [1][2][3]

CAS Number 26420-00-8 [2][3]

Exact Mass 256.07693016 Da [1]

Experimental and Analytical Workflow
The determination of a compound's molecular weight and structure is a fundamental step in

chemical research. The following diagram illustrates a typical workflow for the characterization

of a novel or synthesized chemical entity.
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Caption: A generalized workflow for the synthesis, purification, and structural elucidation of a

chemical compound.

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-2-thienyl-methyl-malonate
https://www.pharmaffiliates.com/en/26420-00-8-diethyl-2-thiophen-2-ylmethyl-malonate-pa0510640.html
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-2-thienyl-methyl-malonate
https://www.pharmaffiliates.com/en/26420-00-8-diethyl-2-thiophen-2-ylmethyl-malonate-pa0510640.html
https://www.chemsrc.com/en/cas/26420-00-8_1268804.html
https://www.pharmaffiliates.com/en/26420-00-8-diethyl-2-thiophen-2-ylmethyl-malonate-pa0510640.html
https://www.chemsrc.com/en/cas/26420-00-8_1268804.html
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-2-thienyl-methyl-malonate
https://www.benchchem.com/product/b040989?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While specific, detailed experimental protocols for the synthesis of Diethyl 2-(thiophen-2-

ylmethyl)malonate were not found in the immediate search results, a general procedure for the

synthesis of related diethyl malonate adducts can be inferred.

A common synthetic route involves the Michael addition of diethyl malonate to a chalcone

analog containing a thienyl ring.[4] The reaction is typically carried out in a suitable solvent,

such as dichloromethane, at room temperature in the presence of a catalytic amount of a base

like potassium tert-butoxide (KOt-Bu).[4] After the reaction is complete, the mixture is worked

up by extraction and the crude product is purified, often by column chromatography on silica

gel.[4]

For the characterization of related thiophene derivatives, standard analytical techniques are

employed. High-Resolution Mass Spectrometry (HRMS) is used to confirm the molecular

formula, while Nuclear Magnetic Resonance (NMR) spectroscopy (both ¹H and ¹³C) is essential

for elucidating the detailed molecular structure.[5]

Biological and Pharmaceutical Relevance
Thiophene derivatives are a significant class of compounds in medicinal chemistry, exhibiting a

wide range of biological activities.[6] For instance, various thiophene-containing molecules

have been investigated for their anti-HIV, anti-cancer, antimicrobial, and anti-inflammatory

properties.[6] Diethyl 2-(thiophen-2-ylmethyl)malonate and its derivatives are valuable

intermediates in the synthesis of more complex molecules with potential therapeutic

applications.[5][7] For example, it is a known intermediate in the synthesis of Eprosartan, an

angiotensin II receptor antagonist used for the treatment of hypertension.[5] The ability to

introduce the thiophene moiety via this malonate derivative makes it a versatile building block

in drug discovery and development.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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